Cas no 77976-08-0 (Benzoyl fluoride,3-nitro-)

• Product Name: Benzoyl fluoride,3-nitro-
• CAS No: 77976-08-0
• MF: C₇H₄FNO₃
• MW: 169.109965324402
• CID: 551240
• PubChem ID: 15019357
• Update Time: 2025-04-19

Benzoyl fluoride,3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,3-nitro-
• 3-nitrobenzoyl fluoride
• Benzoyl fluoride, 3-nitro- (9CI)
• m-Nitrobenzoyl fluoride
• Benzoyl fluoride, 3-nitro-
• 77976-08-0
• DTXSID40567026
• SCHEMBL3328194
• 3-nitro-benzoyl fluoride

• Inchi： 1S/C7H4FNO3/c8-7(10)5-2-1-3-6(4-5)9(11)12/h1-4H
• InChI Key： JQYQOBRGKLSMPC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 169.01752115g/mol
• Monoisotopic Mass: 169.01752115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų